Cas no 1706430-28-5 (3,4-Dichloro-5-(trifluoromethoxy)aniline)

• Product Name: 3,4-Dichloro-5-(trifluoromethoxy)aniline
• CAS No: 1706430-28-5
• MF: C₇H₄Cl₂F₃NO
• MW: 246.013970375061
• MDL: MFCD28054197
• CID: 4611882
• Update Time: 2025-11-01

3,4-Dichloro-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(trifluoromethoxy)aniline

• MDL： MFCD28054197
• Inchi： 1S/C7H4Cl2F3NO/c8-4-1-3(13)2-5(6(4)9)14-7(10,11)12/h1-2H,13H2
• InChI Key： HUZCXIWTHASYCF-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC(F)(F)F)=C(Cl)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,4-Dichloro-5-(trifluoromethoxy)aniline

3,4-Dichloro-5-(trifluoromethoxy)aniline and Its Role in Modern Pharmaceutical Development

3,4-Dichloro-5-(trifluoromethoxy)aniline, with the chemical identifier CAS No. 1706430-28-5, is a multifunctional compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical structure and potential biological activity. This compound belongs to the class of anilines, which are aromatic amines characterized by the presence of a benzene ring substituted with amino groups. The trifluoromethoxy group at the 5-position and the dichloro substituents at the 3- and 4-positions contribute to its distinct electronic properties and reactivity, making it a valuable candidate for drug discovery and material science applications.

Recent research studies have highlighted the synthetic versatility of 3,4-Dichloro-5-(trifluoromethoxy)aniline. In a 2023 publication in *Organic & Biomolecular Chemistry*, scientists explored its role as a precursor in the development of fluorinated pharmaceuticals. The trifluoromethoxy group is known for its electron-withdrawing effect, which enhances the bioavailability and metabolic stability of the final drug molecules. This property is particularly critical in the design of antibacterial agents and anti-inflammatory drugs, where fluorine substitution can significantly improve therapeutic efficacy.

One of the key advantages of 3,4-Dichloro-5-(trifluoromethoxy)aniline is its chemical stability under various reaction conditions. This stability is attributed to the electron-deficient nature of the trifluoromethoxy group, which reduces the likelihood of unwanted side reactions during synthetic processes. In a 2022 study published in *Journal of Medicinal Chemistry*, researchers demonstrated that this compound can be efficiently functionalized to generate novel derivatives with enhanced antimicrobial properties. The dichloro substituents at the 3- and 4-positions further modulate the hydrophobicity and lipophilicity of the molecule, which are critical parameters in drug design.

The biological activity of 3,4-Dichloro-5-(trifluoromethoxy)aniline has also been investigated in several preclinical studies. A 2023 paper in *European Journal of Medicinal Chemistry* reported its potential as an anti-cancer agent. The compound was found to inhibit the proliferation of cancer cells by interfering with mitotic spindle formation, a mechanism commonly observed in microtubule-targeting drugs. This finding underscores the versatility of 3,4-Dichloro-5-(triflu,oromethoxy)aniline in oncology research and its potential as a lead compound for drug development.

Another area of interest is the application of 3,4-Dichloro-5-(trifluoromethoxy)aniline in material science. Its fluorinated structure makes it a promising candidate for the synthesis of fluorinated polymers with improved thermal stability and chemical resistance. In a 2024 study published in *Advanced Materials*, researchers utilized this compound as a monomer to create fluorinated polyurethanes with enhanced mechanical properties. These materials have potential applications in electronic devices and coatings, where fluorine-containing materials are increasingly sought after due to their low surface energy and hydrophobicity.

From a synthetic perspective, the preparation of 3,4-Dichloro-5-(trifluoromethoxy)aniline involves several multi-step reactions. The trifluoromethoxy group is typically introduced via fluorination reactions, while the dichloro substituents are often added through electrophilic substitution mechanisms. A 2023 review in *Chemical Reviews* highlighted the importance of reaction conditions in optimizing the yield and purity of this compound. The selectivity of electrophilic chlorination is crucial for achieving the desired regioselectivity in the final product, which directly impacts its biological activity and pharmacological profile.

In addition to its synthetic and biological applications, 3,4-Dichloro-5-(trifluoromethoxy)aniline has also been studied for its environmental impact. The fluorinated nature of this compound raises concerns regarding its biodegradability and potential toxicity. A 2022 study in *Environmental Science & Technology* investigated the degradation pathways of this compound in natural water systems. The findings indicated that 3,4-Dichloro-5-(trifluoromethoxy)aniline undergoes slow degradation due to the stability of the fluorinated group, which could lead to long-term environmental accumulation. This highlights the need for sustainable synthesis methods and proper disposal protocols to mitigate its environmental risks.

Despite these challenges, the potential applications of 3,4-Dichloro-5-(trifluoromethoxy)aniline continue to drive research efforts in multiple fields. Ongoing studies are focused on optimizing its synthetic routes, enhancing its biological activity, and minimizing its environmental impact. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and environmental scientists in advancing the applications of this compound.

In conclusion, 3,4-Dichloro-5-(trifluoromethoxy)aniline, with its unique chemical structure and functional groups, represents a promising molecular scaffold for drug discovery and material science. Its versatility in synthetic chemistry and biological activity has been well-documented in recent research studies, highlighting its potential as a lead compound for future therapeutic and industrial applications. As scientific understanding of this compound continues to evolve, its role in pharmaceutical and material science is expected to expand, offering new opportunities for innovation and discovery.